2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide

• IUPAC Name: 2-methyl-N'-[2-(4-methylphenoxy)acetyl]benzohydrazide
• InChI: InChI=1S/C17H18N2O3/c1-12-7-9-14(10-8-12)22-11-16(20)18-19-17(21)15-6-4-3-5-13(15)2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: FVPCILSCNFPGEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=CC=CC=C2C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide, also known as MPH, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. MPH is a member of the benzohydrazide family and has been studied for its potential use as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide is not fully understood, but it is believed to be related to its ability to inhibit the activity of enzymes involved in the synthesis of DNA and RNA. 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and physiological effects:
2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has been shown to have minimal toxicity in normal cells, making it a potential candidate for cancer therapy. In addition to its anticancer activity, 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide in lab experiments is its low toxicity in normal cells, which allows for higher concentrations to be used without causing harm to the cells. However, one limitation is that 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide could focus on improving its solubility and bioavailability to increase its efficacy as an anticancer agent. Additionally, studies could investigate the potential use of 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide in combination with other anticancer agents to enhance its therapeutic properties.

Synthesis Methods

The synthesis of 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide involves the reaction of 2-methylbenzohydrazide with 4-methylphenoxyacetic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is purified by recrystallization to obtain pure 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide.

Scientific Research Applications

2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has been studied extensively for its potential therapeutic properties. In vitro studies have shown that 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. 2-methyl-N'-[(4-methylphenoxy)acetyl]benzohydrazide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.